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Compound of Interest

Compound Name: Phenylselenyl chloride

Cat. No.: B045611

For Researchers, Scientists, and Drug Development Professionals

Phenylselenyl chloride (CeéHsCISe) is a versatile reagent in organic synthesis, valued for its
utility in introducing selenium functionalities into molecules. However, its reactivity is
accompanied by significant toxicity, making strict adherence to safety protocols paramount.
This technical guide provides an in-depth overview of the safety precautions, handling
procedures, and emergency responses necessary for the safe use of phenylselenyl chloride
in a laboratory setting.

Hazard Identification and Classification

Phenylselenyl chloride is a hazardous substance that presents multiple risks upon exposure.
It is classified as acutely toxic if swallowed or inhaled and may cause damage to organs,
particularly the liver, through prolonged or repeated exposure.[1][2][3] It is also corrosive and
can cause severe skin burns and eye damage.[4] The compound is moisture-sensitive and has
a strong, unpleasant odor (stench).[2][3]

GHS Hazard Statements:
e H301 + H331: Toxic if swallowed or if inhaled.[2][5]
o H314: Causes severe skin burns and eye damage.[4]

o H373: May cause damage to organs through prolonged or repeated exposure.[1][2][3][4]
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e H410: Very toxic to aquatic life with long lasting effects.[2][4]

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of phenylselenyl chloride is

essential for its safe handling and storage.

Property

Value

Source

Appearance

Orange solid / Light yellow to

Brown powder to crystal

[2]41(6]

Molecular Formula CeHsCISe [2][3]
Molecular Weight 191.53 g/mol [5]
CAS Number 5707-04-0 [2][3]
Melting Point 61-65°C/141.8- 149 °F [2][3]
Boiling Point 120 °C /248 °F [2][3]
Soluble in methanol.[7] The
N product is water soluble, and
Solubility ]
may spread in water systems.
[2]
Moisture sensitive.[2] Stable,
Stability but may be air or moisture

sensitive.[7]

Incompatibilities

Strong oxidizing agents, strong
bases.[3][6]

Hazardous Decomposition

Products

Hydrogen chloride, carbon
monoxide, carbon dioxide,

selenium/selenium oxides.[6]

Exposure Controls and Personal Protection
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To minimize the risk of exposure, a multi-layered approach combining engineering controls,

administrative controls, and personal protective equipment (PPE) is mandatory.

Engineering Controls

e Fume Hood: All work with phenylselenyl chloride must be conducted in a properly

functioning chemical fume hood to control airborne concentrations.[1][2][6]

o Ventilation: Ensure adequate general laboratory ventilation.[6]

| : : PPE)

Specifications Source

PPE

Eye/Face Protection

Chemical safety goggles or a

face shield as described by

OSHA's eye and face

protection regulations in 29 o]
CFR 1910.133 or European

Standard EN166.

Skin Protection

Appropriate protective gloves

(e.g., nitrile rubber) to prevent

skin exposure. Wear [6]
appropriate protective clothing

to prevent skin exposure.

Respiratory Protection

If exposure limits are exceeded
or if irritation or other
symptoms are experienced,
use a NIOSH/MSHA or
European Standard EN 149
approved respirator.[6] Follow
OSHA respirator regulations
found in 29 CFR 1910.134 or
European Standard EN 149.[6]

Safe Handling and Storage Protocol
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Adherence to a strict protocol for handling and storage is critical to prevent accidents and
exposure.

Handling

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Have all
required equipment and reagents within the fume hood to minimize movement.

 Inert Atmosphere: Handle under an inert gas (e.g., nitrogen or argon) to protect from
moisture.[8]

» Dispensing: Carefully weigh and dispense the solid reagent in the fume hood. Avoid creating
dust.

o Reaction Setup: Keep the reaction vessel closed as much as possible.

e Post-Handling: Thoroughly wash hands and any exposed skin after handling.[2][3] Do not
eat, drink, or smoke in the work area.[2][6]

Storage

o Container: Store in a tightly closed container.[6][8]

e Location: Keep in a dry, cool, and well-ventilated place.[2][6][8]

¢ Incompatibilities: Store away from strong oxidizing agents and strong bases.[3]
e Moisture Protection: Store under a nitrogen blanket to protect from moisture.[6]

Experimental Workflow: Safe Handling of
Phenylselenyl Chloride
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Preparation

Don Personal Protective
Equipment (PPE)

:

Prepare Fume Hood and
Necessary Equipment

Handling (invFume Hood)

Handle under Inert
Atmosphere (e.g., Nitrogen)

:

Weigh and Dispense
Phenylselenyl Chloride

:

Perform Reaction in
Closed System

Post-Handling
v

Quench and Dispose of
Waste Properly

:

Clean Equipment and
Work Area

:

Remove PPE and Wash
Hands Thoroughly
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Accidental Exposure Spill or Release
Spill Occurs
Immediate| Response Spill Rgsponse

Evacuate Area and
Ensure Ventilation

Remove from Exposure
(if safe to do so)

Administer First Aid
(as per protocol)

Don Appropriate PPE

Seek Immediate
Medical Attention

Contain and Clean Up
Spill

Dispose of Waste
Properly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045611#phenylselenyl-chloride-safety-precautions-

and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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